Cas no 1211087-22-7 ([4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone)

[4-(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone is a heterocyclic compound featuring a piperidine core substituted with a 1,3,4-oxadiazole moiety and a 3,5-dimethoxybenzoyl group. The cyclopropyl and oxadiazole components enhance its structural rigidity, potentially improving binding affinity in medicinal chemistry applications. The dimethoxyphenyl group may contribute to π-stacking interactions, making it useful in ligand design for enzyme inhibition or receptor modulation. Its well-defined molecular architecture offers synthetic versatility for further derivatization. This compound is of interest in pharmaceutical research, particularly for probing biological targets requiring lipophilic and sterically constrained pharmacophores. Suitable for controlled experimental studies, it demonstrates stability under standard laboratory conditions.

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone structure

1211087-22-7 structure

Product Name:[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone

CAS No:1211087-22-7

MF:C₁₉H₂₃N₃O₄

MW:357.403624773026

CID:6505885

Update Time:2025-06-09

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

- [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone
- Inchi： 1S/C19H23N3O4/c1-24-15-9-14(10-16(11-15)25-2)19(23)22-7-5-13(6-8-22)18-21-20-17(26-18)12-3-4-12/h9-13H,3-8H2,1-2H3
- InChI Key： FAJPALZINKYCNT-UHFFFAOYSA-N
- SMILES： C(N1CCC(C2=NN=C(C3CC3)O2)CC1)(C1=CC(OC)=CC(OC)=C1)=O

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F5596-0701-2μmol	4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3,5-dimethoxybenzoyl)piperidine	1211087-22-7	90%+	2μl	$57.0	2023-05-21
Life Chemicals	F5596-0701-1mg	4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3,5-dimethoxybenzoyl)piperidine	1211087-22-7	90%+	1mg	$54.0	2023-05-21
Life Chemicals	F5596-0701-2mg	4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)-1-(3,5-dimethoxybenzoyl)piperidine	1211087-22-7	90%+	2mg	$59.0	2023-05-21

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Additional information on [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone

[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone is a highly specialized organic compound with the CAS number 1211087-22-7. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, including a piperidine ring fused with an oxadiazole moiety and a methanone group. The presence of these functional groups makes it a promising candidate for various applications in the fields of pharmacology and materials science.

The core structure of this compound consists of a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. Attached to this piperidine ring is a 5-cyclopropyl-substituted 1,3,4-oxadiazole group, which introduces additional electronic and steric effects. The oxadiazole moiety is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug design. Furthermore, the 3,5-dimethoxyphenyl group attached via a methanone linkage adds electron-donating properties to the molecule, enhancing its potential for interaction with biological targets.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the role of oxadiazole-containing compounds in modulating various cellular pathways, including those involved in inflammation and cancer. The cyclopropyl group within the oxadiazole ring has been shown to enhance the compound's bioavailability and pharmacokinetic properties, making it more suitable for systemic administration.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product. This approach not only streamlines the synthetic pathway but also aligns with green chemistry principles by reducing reaction times and minimizing waste.

From an application perspective, [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-(3,5-dimethoxyphenyl)methanone has demonstrated potential as a lead compound in drug discovery programs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key receptors involved in neuronal signaling makes it a compelling candidate for further investigation. Preclinical studies have shown promising results in animal models of Alzheimer's disease, suggesting its potential as a memory-enhancing agent.

Moreover, this compound has garnered attention in the field of materials science due to its unique electronic properties. Researchers have explored its use as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. The combination of its aromaticity and heterocyclic functionality provides opportunities for designing materials with tailored optical and electronic characteristics.

In conclusion, [4-(5-cyclopropyl-1,3,4-oxadiazol-2-yll)piperidin-l-yll-(3,S-dimethoxyphenyDmethanone (CAS No: 1211087-SZ-Z) represents a versatile platform for exploring diverse applications across multiple disciplines. Its structural complexity and functional diversity position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.